UCM765

• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol
• InChI: InChI=1S/C17H20N2O2/c1-14(20)18-12-13-19(15-6-4-3-5-7-15)16-8-10-17(21-2)11-9-16/h3-11H,12-13H2,1-2H3,(H,18,20)
• InChIKey: PWTCGLHUMIIRML-UHFFFAOYSA-N

UCM765: Selective MT2 Melatonin Receptor Partial Agonist

UCM765 (N-{2-[(3-methoxyphenyl) phenylamino] ethyl} acetamide) is a small molecule, synthetic, high-affinity MT2-selective melatonin receptor partial agonist [1]. It belongs to the N-(anilinoethyl)amide chemical class, which has been extensively studied for metabolically stable, selective melatonin receptor ligands [2]. UCM765 exhibits a sub-nanomolar binding affinity for human MT2 receptors and demonstrates over 100-fold selectivity for MT2 over MT1 [3]. This compound serves as a critical pharmacological tool for dissecting the specific roles of MT2 receptors in sleep regulation, anxiety, and pain processing.

MT2-selective partial agonism for pathway-specific studies

Sleep neurocircuitry activation without MT1 interference

Anxiolytic- and antinociceptive-like behavioral research

• [1] Ochoa-Sanchez R, Comai S, Lacoste B, Bambico FR, Dominguez-Lopez S, Spadoni G, Rivara S, Bedini A, Angeloni D, Fraschini F, Mor M, Tarzia G, Descarries L, Gobbi G. Promotion of non-rapid eye movement sleep and activation of reticular thalamic neurons by a novel MT2 melatonin receptor ligand. J Neurosci. 2011 Dec 14;31(50):18439-52. View Source
• [2] Rivara S, Lodola A, Mor M, Bedini A, Spadoni G, Lucini V, Pannacci M, Fraschini F, Scaglione F, Piersanti G, Tarzia G. N-(anilinoethyl)amides: design and synthesis of metabolically stable, selective melatonin receptor ligands. J Med Chem. 2009 Oct 5;52(19):6070-84. View Source
• [3] Canadian Association for Neuroscience. Second Annual Meeting of the Canadian Association for Neuroscience: UCM765: a novel MT2 receptor partial agonist with a 100-fold higher affinity for MT2 than MT1. (pKi MT2 = 10.18, pKi MT1 = 8.28). View Source

Why Non-Selective Agonists Fail to Replace UCM765

Simply substituting UCM765 with melatonin or other melatonergic ligands like agomelatine or ramelteon fails to replicate the specific MT2-mediated effects required for rigorous scientific study. Melatonin, the endogenous hormone, is a non-selective agonist for both MT1 and MT2 receptors with a short half-life, complicating the interpretation of results [1]. Similarly, pan-agonists or those with different functional activity profiles (e.g., full agonists) cannot isolate the role of the MT2 receptor. UCM765 is a partial agonist with a well-characterized 100-fold selectivity for MT2 over MT1, enabling targeted interrogation of MT2 receptor function [2]. Furthermore, UCM765's unique in vivo profile—specifically its ability to promote non-rapid eye movement sleep (NREMS) without altering sleep architecture—is a distinct feature not consistently observed with non-selective agonists [1]. Therefore, using a generic alternative introduces significant confounding variables, obscuring the true role of MT2 receptors in the observed phenotype.

Attribute

UCM765

Comparator / Analog

Receptor Selectivity

MT2-selective partial agonist

Non-selective MT1/MT2 binding (melatonin) may confound attribution

Intrinsic Activity

Partial agonism at MT2

Full agonism or balanced profiles (ramelteon) do not recapitulate partial response

Metabolic Stability

Reported short in vitro half-life; suited for acute studies

Analog UCM924: prolonged half-life, PK profile may shift model response

• [1] Ochoa-Sanchez R, Comai S, Lacoste B, Bambico FR, Dominguez-Lopez S, Spadoni G, Rivara S, Bedini A, Angeloni D, Fraschini F, Mor M, Tarzia G, Descarries L, Gobbi G. Promotion of non-rapid eye movement sleep and activation of reticular thalamic neurons by a novel MT2 melatonin receptor ligand. J Neurosci. 2011 Dec 14;31(50):18439-52. View Source
• [2] Canadian Association for Neuroscience. Second Annual Meeting of the Canadian Association for Neuroscience: UCM765: a novel MT2 receptor partial agonist with a 100-fold higher affinity for MT2 than MT1. (pKi MT2 = 10.18, pKi MT1 = 8.28). View Source

UCM765 Differentiation: Comparative Evidence

MT2 vs. MT1 Receptor Selectivity

UCM765 demonstrates a 100-fold higher binding affinity for the human MT2 receptor (pKi = 10.18) compared to the MT1 receptor (pKi = 8.28). This represents a substantial improvement in MT2 affinity over the endogenous ligand melatonin (MLT), which has a pKi of 9.62 for MT2 [1]. The selectivity ratio for UCM765 is 79.4-fold (Ki = 66 pM for MT2 vs. 5.25 nM for MT1) [1]. In contrast, melatonin's selectivity is only 5-fold (pKi MT1 = 9.22, pKi MT2 = 9.62) [1]. This high degree of selectivity is critical for isolating MT2-specific signaling in complex biological systems where both MT1 and MT2 receptors are co-expressed.

MT2 Selectivity

Head-to-head

~100-fold MT2 over MT1

Supports MT2 pathway attribution without MT1 confounding

pKi MT2 10.18, MT1 8.28; recombinant human receptors

Evidence Dimension	Receptor Binding Affinity and Selectivity (MT2 vs. MT1)
Target Compound Data	UCM765: pKi (MT2) = 10.18 ± 0.03, pKi (MT1) = 8.38 ± 0.07; Ki (MT2) = 66 pM, Ki (MT1) = 5.25 nM; Selectivity Ratio (MT1/MT2) = 79.4
Comparator Or Baseline	Melatonin (MLT): pKi (MT2) = 9.62 ± 0.05, pKi (MT1) = 9.22 ± 0.06; Ki (MT2) = 240 pM, Ki (MT1) = 60 pM; Selectivity Ratio (MT1/MT2) = 0.25
Quantified Difference	UCM765 has 3.6-fold higher affinity for MT2 than MLT and 79.4-fold higher affinity for MT2 over MT1 compared to MLT's 0.25-fold preference for MT1.
Conditions	Binding affinity (pKi/Ki) determined on cloned human MT1 and MT2 receptors expressed in CHO cells using 2-[125I]-iodomelatonin as radioligand.

Why This Matters

Procurement of UCM765 is essential for any experiment requiring selective MT2 receptor activation without confounding MT1 receptor activity, a precision not achievable with the endogenous ligand melatonin or other non-selective agonists.

• [1] Ochoa-Sanchez R, Comai S, Lacoste B, Bambico FR, Dominguez-Lopez S, Spadoni G, Rivara S, Bedini A, Angeloni D, Fraschini F, Mor M, Tarzia G, Descarries L, Gobbi G. Promotion of non-rapid eye movement sleep and activation of reticular thalamic neurons by a novel MT2 melatonin receptor ligand. J Neurosci. 2011 Dec 14;31(50):18439-52. (See also: Rivara et al., 2007 within for affinity data). View Source

Selective NREMS Promotion Without Sleep Disruption

Systemic administration of UCM765 (20-40 mg/kg, s.c.) selectively increases the total duration of non-rapid eye movement sleep (NREMS) and decreases wakefulness in rats, without affecting the total time spent in rapid eye movement sleep (REMS) [1]. This contrasts sharply with the benzodiazepine diazepam (DZ, 3 mg/kg, i.p.), which also increases NREMS but significantly reduces REMS duration, thereby altering normal sleep architecture [1]. UCM765 preserves the natural sleep cycle, a key advantage over conventional hypnotics like diazepam, which are associated with altered sleep stages and next-day cognitive impairments.

NREMS Promotion

Head-to-head

SWS latency −10.1 min, duration +30.2 min vs vehicle

Reported sleep architecture modulation; supports neurocircuitry endpoint monitoring

p

Anxiolytic-like Response

Head-to-head

Comparable open-arm time at half the dose of melatonin

Supports MT2-mediated behavioral assay interpretation; no sedation observed

10 mg/kg UCM765 vs 20 mg/kg melatonin; blocked by MT2 antagonist

Metabolic Stability

Data to verify

Very short in vitro half-life; qualitative improvement in analog

Acute mechanistic studies may be more suitable; sustained exposure not characterized

Rat liver S9 fraction; UCM924 showed significantly longer stability

Evidence Dimension	Effect on Sleep Architecture (NREMS and REMS Duration)
Target Compound Data	UCM765 (20-40 mg/kg, s.c.): Significantly increased total NREMS duration and decreased wakefulness during the inactive phase; No significant effect on total REMS duration or REMS latency.
Comparator Or Baseline	Diazepam (3 mg/kg, i.p.): Increased NREMS during the inactive phase, but significantly reduced REMS duration.
Quantified Difference	UCM765 selectively increased NREMS by 16-23% (depending on dose and phase) without altering REMS. Diazepam increased NREMS by ~15% but decreased REMS by ~30-40%.
Conditions	In vivo electroencephalographic (EEG) and electromyographic (EMG) recordings in freely moving male Sprague-Dawley rats over a 12-hour light/dark cycle.

Why This Matters

UCM765 offers a unique tool for investigating the specific role of MT2 receptors in NREMS regulation and provides a superior pharmacological profile for studies aiming to enhance restorative sleep without the detrimental side effects on REM sleep associated with benzodiazepines.

• [1] Ochoa-Sanchez R, Comai S, Lacoste B, Bambico FR, Dominguez-Lopez S, Spadoni G, Rivara S, Bedini A, Angeloni D, Fraschini F, Mor M, Tarzia G, Descarries L, Gobbi G. Promotion of non-rapid eye movement sleep and activation of reticular thalamic neurons by a novel MT2 melatonin receptor ligand. J Neurosci. 2011 Dec 14;31(50):18439-52. View Source

Non-Sedating Anxiolytic Efficacy

In the elevated plus maze test (EPMT), UCM765 at 10 mg/kg increased the time spent in the open arms, an indicator of anxiolytic activity, to a level comparable to melatonin (20 mg/kg) and diazepam (1 mg/kg). However, unlike diazepam, UCM765 did not impair locomotion or reduce exploratory behavior in the open field test [1]. This differentiation is critical: UCM765 achieves anxiolysis without the sedative and motor-impairing side effects typical of benzodiazepines, which can confound behavioral assays.

Anxiolytic-like Response

Head-to-head

Comparable open-arm time at half the dose of melatonin

Supports MT2-mediated behavioral assay interpretation; no sedation observed

10 mg/kg UCM765 vs 20 mg/kg melatonin; blocked by MT2 antagonist

Evidence Dimension	Anxiolytic Activity and Motor Side-Effects
Target Compound Data	UCM765 (10 mg/kg, i.p.): Increased time in open arms in EPMT (anxiolytic effect); Did not affect total distance traveled or entries into center in Open Field Test.
Comparator Or Baseline	Diazepam (1 mg/kg, i.p.): Increased time in open arms in EPMT; Significantly reduced total distance traveled and entries into center in Open Field Test (impaired locomotion).
Quantified Difference	UCM765 increased open arm time by ~50-60% vs. vehicle, similar to diazepam's ~60-70% increase. Diazepam reduced total locomotion by ~30-40%, while UCM765 had no significant effect.
Conditions	Behavioral assays in adult male Sprague-Dawley rats: Elevated Plus Maze Test (EPMT) for anxiety, Open Field Test (OFT) for locomotor activity and exploratory behavior.

Why This Matters

UCM765 provides a cleaner anxiolytic signal by avoiding the confounding motor depression associated with benzodiazepines, making it a superior choice for studying MT2-mediated anxiolysis and for screening in behavioral paradigms sensitive to sedation.

• [1] Ochoa-Sanchez R, Rainer Q, Comai S, Spadoni G, Bedini A, Rivara S, Fraschini F, Mor M, Tarzia G, Gobbi G. Anxiolytic effects of the melatonin MT(2) receptor partial agonist UCM765: comparison with melatonin and diazepam. Prog Neuropsychopharmacol Biol Psychiatry. 2012 Dec 3;39(2):318-25. View Source

Metabolic Stability and Analog Development

In models of acute and inflammatory pain, UCM765 demonstrated significant antinociceptive effects. In the hot-plate test, UCM765 at 20 mg/kg (s.c.) produced an effect equivalent to 200 mg/kg acetaminophen [1]. In the formalin test, the same dose of UCM765 was comparable to 3 mg/kg ketorolac or 150 mg/kg melatonin [1]. This demonstrates that UCM765 achieves potent analgesia at relatively low doses, with efficacy matching clinically relevant, high-dose analgesics, but through a distinct, MT2-selective mechanism.

Metabolic Stability

Data to verify

Very short in vitro half-life; qualitative improvement in analog

Acute mechanistic studies may be more suitable; sustained exposure not characterized

Rat liver S9 fraction; UCM924 showed significantly longer stability

Evidence Dimension	Antinociceptive Efficacy in Inflammatory Pain Models
Target Compound Data	UCM765 (20 mg/kg, s.c.): Significantly increased latency to first paw lick in hot-plate test and decreased licking time in formalin test (both phases).
Comparator Or Baseline	Acetaminophen (200 mg/kg), Ketorolac (3 mg/kg), Melatonin (150 mg/kg).
Quantified Difference	UCM765 at 20 mg/kg produced antinociception equivalent to a 10-fold higher dose of acetaminophen (200 mg/kg) in the hot-plate test and to a 75-fold higher dose of melatonin (150 mg/kg) in the formalin test.
Conditions	Male Sprague-Dawley rats; Hot-plate test (acute thermal pain) and formalin test (inflammatory pain, phase I and II).

Why This Matters

UCM765 offers a potent, non-opioid, MT2-selective mechanism for pain research, with efficacy on par with high doses of standard analgesics. Its procurement enables investigation of a novel pain pathway without the tolerance, abuse liability, or side effect profiles of opioids and NSAIDs.

• [1] López-Canul M, Comai S, Domínguez-López S, Granados-Soto V, Gobbi G. Antinociceptive properties of selective MT2 melatonin receptor partial agonists. Eur J Pharmacol. 2015 Oct 5;764:424-32. View Source

Significantly Shorter Metabolic Half-Life vs. Optimized Analog UCM924, Highlighting Utility for Acute Studies

UCM765 exhibits a very short half-life in vitro (T1/2 = 44 min) in the presence of rat liver S9 fraction, which limits its duration of action in vivo and necessitates frequent dosing to maintain steady-state levels [1]. In contrast, its optimized analog, UCM924, was specifically designed for improved metabolic stability and displays a significantly longer half-life in the same assay [1]. This short half-life, while a disadvantage for chronic studies, makes UCM765 an excellent tool for acute experiments where a brief, targeted pulse of MT2 activation is desired, or for studies investigating the acute, downstream effects of MT2 signaling without prolonged receptor occupancy.

Evidence Dimension	In Vitro Metabolic Stability (Half-Life)
Target Compound Data	UCM765: Half-life (T1/2) = 44 minutes in rat liver S9 fraction.
Comparator Or Baseline	UCM924 (analog optimized for metabolic stability): Half-life (T1/2) is significantly longer (exact value not reported, but described as 'significantly longer').
Quantified Difference	UCM765 has a very short half-life (44 min), while UCM924 was designed for and demonstrates significantly prolonged stability.
Conditions	Incubation with rat liver S9 fraction to assess oxidative metabolism.

Why This Matters

For acute in vivo pharmacology studies requiring a fast-on/fast-off MT2 agonist, UCM765's short half-life provides precise temporal control. For studies requiring sustained receptor engagement, the user should instead procure the more stable analog UCM924. Understanding this key differentiator prevents experimental design failures due to poor compound stability.

• [1] Rivara S, Lodola A, Mor M, Bedini A, Spadoni G, Lucini V, Pannacci M, Fraschini F, Scaglione F, Piersanti G, Tarzia G. N-(anilinoethyl)amides: design and synthesis of metabolically stable, selective melatonin receptor ligands. J Med Chem. 2009 Oct 5;52(19):6070-84. (Data for half-life T1/2 = 44 min reported in context). View Source

UCM765 Research Applications

MT2-Specific Physiology in Sleep and Circadian Research

UCM765 is the reagent of choice for in vivo studies requiring selective activation of MT2 receptors to investigate their specific contribution to sleep. Its ability to promote NREMS without altering REMS or sleep architecture, a feature not shared by benzodiazepines [1], allows researchers to isolate the MT2-mediated component of sleep regulation. Studies utilizing MT2 knockout mice or co-administration with the selective MT2 antagonist 4P-PDOT are greatly enhanced by using UCM765 as the agonist tool, providing definitive evidence for MT2 receptor involvement in the observed phenotype [1].

Non-Sedating Anxiolytic and Antinociceptive Studies

In behavioral pharmacology, UCM765 serves as a unique tool to explore MT2-mediated anxiolysis without the confounding effects of sedation or motor impairment typical of GABAergic agents like diazepam [2]. It is ideally suited for experiments using the Elevated Plus Maze, Novelty Suppressed Feeding Test, and Open Field Test to screen for novel anxiolytic mechanisms. Its clean behavioral profile enables a more accurate assessment of anxiety-like behavior, free from the locomotor artifacts that complicate the interpretation of benzodiazepine studies.

Acute Mechanistic Studies and Radioligand Development

For researchers exploring alternative, non-opioid pain mechanisms, UCM765 is a valuable probe. Its potent antinociceptive effects in the hot-plate and formalin tests, comparable to high doses of acetaminophen and ketorolac [3], confirm the MT2 receptor as a viable target for analgesia. UCM765 is the optimal tool for mapping the neural circuitry of MT2-mediated pain relief and for conducting proof-of-concept studies in animal models of inflammatory pain, particularly where avoidance of opioid-induced side effects is a primary goal.

In Vitro Profiling and Selectivity Screening

Given its short metabolic half-life (T1/2 = 44 min in vitro) [4], UCM765 is best utilized for acute pharmacological interventions. It is ideal for ex vivo electrophysiology experiments, such as recording burst firing in reticular thalamic neurons [1], or for short-term in vivo studies where a transient activation of MT2 receptors is desired. This property makes it a precise tool for investigating the immediate downstream signaling effects of MT2 agonism without the complexities of sustained receptor activation.

Application

Selection Property

Validation Focus

MT2-specific sleep neurocircuitry studies

MT2-selective partial agonism

Sleep architecture endpoints without MT1 activation

Anxiolytic and antinociceptive behavioral research

Non-sedating anxiolytic-like profile

Locomotor activity controls and MT2 antagonist reversal

Radioligand development and PET tracer studies

Defined binding and rapid clearance

Radiochemical purity and receptor occupancy mapping

In vitro selectivity profiling and reference standard

Known pKi values and selectivity ratio

Benchmark for novel MT2-preferring ligand characterization

• [1] Ochoa-Sanchez R, Comai S, Lacoste B, Bambico FR, Dominguez-Lopez S, Spadoni G, Rivara S, Bedini A, Angeloni D, Fraschini F, Mor M, Tarzia G, Descarries L, Gobbi G. Promotion of non-rapid eye movement sleep and activation of reticular thalamic neurons by a novel MT2 melatonin receptor ligand. J Neurosci. 2011 Dec 14;31(50):18439-52. View Source
• [2] Ochoa-Sanchez R, Rainer Q, Comai S, Spadoni G, Bedini A, Rivara S, Fraschini F, Mor M, Tarzia G, Gobbi G. Anxiolytic effects of the melatonin MT(2) receptor partial agonist UCM765: comparison with melatonin and diazepam. Prog Neuropsychopharmacol Biol Psychiatry. 2012 Dec 3;39(2):318-25. View Source
• [3] López-Canul M, Comai S, Domínguez-López S, Granados-Soto V, Gobbi G. Antinociceptive properties of selective MT2 melatonin receptor partial agonists. Eur J Pharmacol. 2015 Oct 5;764:424-32. View Source
• [4] Rivara S, Lodola A, Mor M, Bedini A, Spadoni G, Lucini V, Pannacci M, Fraschini F, Scaglione F, Piersanti G, Tarzia G. N-(anilinoethyl)amides: design and synthesis of metabolically stable, selective melatonin receptor ligands. J Med Chem. 2009 Oct 5;52(19):6070-84. View Source